Cas no 2092751-12-5 (methyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate)

• Product Name: methyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate
• CAS No: 2092751-12-5
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6262698
• PubChem ID: 131620123
• Update Time: 2025-06-11

methyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate
• EN300-22856309
• 2092751-12-5

• Inchi： 1S/C8H11N3O2/c1-5-6(8(12)13-2)4-10-7(3-9)11-5/h4H,3,9H2,1-2H3
• InChI Key： IFOADDULUNKJNA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(CN)N=C1C)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate

Comprehensive Overview of Methyl 2-(Aminomethyl)-4-methylpyrimidine-5-carboxylate (CAS No. 2092751-12-5)

The compound methyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate (CAS No. 2092751-12-5) is a pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both an aminomethyl group and a methyl carboxylate moiety, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their applications in precision medicine and sustainable agriculture. The methyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate stands out for its ability to modulate enzyme activity, a property highly sought after in cancer therapy and neurodegenerative disease research. Its CAS No. 2092751-12-5 is frequently queried in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, this compound’s carboxylate ester group offers excellent reactivity for further derivatization, enabling the creation of customized molecular libraries. Its stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in pharmacokinetic optimization. Industry professionals often search for "methyl pyrimidine carboxylate synthesis" or "2092751-12-5 supplier," highlighting its commercial and academic value.

Environmental considerations further elevate the importance of methyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate. As the chemical industry shifts toward green chemistry, this compound’s potential for low-toxicity applications aligns with regulatory demands for eco-friendly agrochemicals. Its biodegradability profile is under active investigation, addressing the rising search queries around "sustainable chemical intermediates."

In analytical chemistry, the compound’s distinct UV absorption and mass spectrometry signatures facilitate its identification in complex matrices. Laboratories frequently employ HPLC purification techniques for this molecule, as noted in publications indexed under CAS 2092751-12-5. These methodologies are critical for ensuring purity in API manufacturing, another trending sector tied to this compound.

Future research directions for methyl 2-(aminomethyl)-4-methylpyrimidine-5-carboxylate may explore its crystal engineering properties or computational modeling to predict new applications. With the rise of AI-driven drug design, this compound’s structural features could inspire next-generation small-molecule therapeutics. Such innovations resonate with global searches for "pyrimidine derivatives in drug discovery" and "CAS 2092751-12-5 applications," cementing its interdisciplinary significance.